Cas no 1422344-23-7 (5-(5-Bromoisoindolin-1-yl)oxazole)

• Product Name: 5-(5-Bromoisoindolin-1-yl)oxazole
• CAS No: 1422344-23-7
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4603447
• Update Time: 2023-08-09

5-(5-Bromoisoindolin-1-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromoisoindolin-1-yl)oxazole
• SB65545
• 5-(5-bromo-2,3-dihydro-1H-isoindol-1-yl)-1,3-oxazole

• Inchi： 1S/C11H9BrN2O/c12-8-1-2-9-7(3-8)4-14-11(9)10-5-13-6-15-10/h1-3,5-6,11,14H,4H2
• InChI Key： DSIXTRFKZLDTOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNC2C1=CN=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines